4-(2-{[(2-fluoroanilino)carbothioyl]amino}ethyl)-N-(2-fluorophenyl)tetrahydro-1(2H)-pyrazinecarbothioamide

• IUPAC Name: N-(2-fluorophenyl)-4-[2-[(2-fluorophenyl)carbamothioylamino]ethyl]piperazine-1-carbothioamide
• InChI: InChI=1S/C20H23F2N5S2/c21-15-5-1-3-7-17(15)24-19(28)23-9-10-26-11-13-27(14-12-26)20(29)25-18-8-4-2-6-16(18)22/h1-8H,9-14H2,(H,25,29)(H2,23,24,28)
• InChI Key: QPWQTRATTCGPEC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCNC(=S)NC2=CC=CC=C2F)C(=S)NC3=CC=CC=C3F
• Molecular Formula: C20H23F2N5S2
• Molecular Weight: 435.6 g/mol

Description

4-(2-{[(2-fluoroanilino)carbothioyl]amino}ethyl)-N-(2-fluorophenyl)tetrahydro-1(2H)-pyrazinecarbothioamide is a useful research compound. Its molecular formula is C20H23F2N5S2 and its molecular weight is 435.56. The purity is usually 95%.
BenchChem offers high-quality 4-(2-{[(2-fluoroanilino)carbothioyl]amino}ethyl)-N-(2-fluorophenyl)tetrahydro-1(2H)-pyrazinecarbothioamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(2-{[(2-fluoroanilino)carbothioyl]amino}ethyl)-N-(2-fluorophenyl)tetrahydro-1(2H)-pyrazinecarbothioamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Applications of Pyrazine Derivatives

Chemical Synthesis and Modification

Research on pyrazine derivatives emphasizes their synthetic pathways and modifications to enhance their chemical properties and applications. Pyrazines, being volatile heterocyclic nitrogen-containing compounds, contribute significantly to flavors in food products, with synthetic methods aiming to control their formation for desirable sensory properties in the food industry (Yu et al., 2021). The synthesis of these compounds often involves strategies to optimize reaction conditions, utilize new reactants, and apply emerging techniques to achieve controlled generation of pyrazines.

Medicinal Chemistry and Pharmacology

Pyrazine derivatives have been extensively studied for their diverse pharmacological effects. Several pyrazine-based compounds have been synthesized and evaluated as potential therapeutic agents with antimycobacterial, antibacterial, antifungal, antidiabetic, diuretic, anticancer, antiviral, hypnotic, and analgesic effects, highlighting the versatility of pyrazine derivatives in medicinal chemistry (Doležal & Zítko, 2015). The ongoing research in this area suggests a promising future for pyrazine derivatives in drug development and therapeutic applications.

Optoelectronic Materials

The incorporation of pyrazine and related structures into π-extended conjugated systems is explored for the creation of novel optoelectronic materials. These compounds are investigated for their potential in electronic devices, luminescent elements, photoelectric conversion elements, and image sensors, demonstrating the significant role of pyrazine derivatives in the development of advanced materials for optoelectronic applications (Lipunova et al., 2018).

Environmental and Analytical Chemistry

Pyrazine derivatives also find applications in environmental and analytical chemistry, serving as biomarkers or analytical targets for studying exposure to various chemicals and environmental pollutants. Their detection and quantification in biological matrices, foodstuff, and beverages are crucial for understanding their impact on health and the environment (Teunissen et al., 2010).